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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892 Get Quote

An In-depth Examination of a Volatile Organic Compound with Potential Applications in Flavor

Science and Beyond

Introduction
Methyl 2-methylhexanoate is a volatile organic compound (VOC) belonging to the class of

branched-chain fatty acid esters. As a naturally occurring molecule found in various fruits and

other biological sources, it contributes to their characteristic aromas. This technical guide

provides a comprehensive overview of methyl 2-methylhexanoate, focusing on its

physicochemical properties, synthesis, analytical methodologies, and known biological context.

This document is intended for researchers, scientists, and drug development professionals

interested in the chemistry and potential applications of this and related compounds.

Physicochemical Properties
Methyl 2-methylhexanoate is the methyl ester of 2-methylhexanoic acid. Its properties are

influenced by its branched alkyl chain and ester functional group. While specific experimental

data for methyl 2-methylhexanoate is limited in publicly available literature, its properties can

be estimated based on its precursor, 2-methylhexanoic acid, and structurally similar esters.

Table 1: Physicochemical Properties of Methyl 2-methylhexanoate and Related Compounds
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Property
Methyl 2-
methylhexanoate
(C₈H₁₆O₂)

2-Methylhexanoic
Acid (C  H₁₄O₂)

Methyl 2-
ethylhexanoate
(C₉H₁₈O₂) (for
comparison)

Molecular Weight (

g/mol )
144.21 130.18 158.24

Boiling Point (°C) ~160-170 (estimated) 209-210[1]
176-177 (estimated)

[2]

Melting Point (°C) Data not available Data not available Data not available

Vapor Pressure

(mmHg @ 25°C)
Data not available 0.0576[1] 1.09 (estimated)[2]

Density (g/mL @

25°C)
~0.87 (estimated) 0.918[1] 0.8719 (at 20°C)[3]

Refractive Index

(n20/D)
~1.41 (estimated) 1.422[1] 1.414[3]

CAS Number 2177-81-3 4536-23-6 816-19-3

Organoleptic Properties
Branched-chain esters like methyl 2-methylhexanoate are known for their fruity and complex

aromas. The parent acid, 2-methylhexanoic acid, is described as having a cheesy and fruity

character.[4] Methyl 2-hexenoate, a related unsaturated ester, is noted for its green, fatty, fruity,

pineapple, and earthy nuances, making it a valuable ingredient in the flavor and fragrance

industry.[5][6] It is anticipated that methyl 2-methylhexanoate possesses a similar fruity and

slightly fatty or cheesy aroma profile.

Natural Occurrence and Biosynthesis
Methyl 2-methylhexanoate is a naturally occurring volatile compound found in a variety of

fruits. It is a member of the diverse family of branched-chain esters that contribute significantly

to the complex aroma profiles of many plant species.
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The biosynthesis of methyl 2-methylhexanoate originates from the catabolism of branched-

chain amino acids (BCAAs), specifically L-isoleucine. The pathway involves a series of

enzymatic reactions that convert the amino acid into its corresponding α-keto acid, which is

then decarboxylated and esterified to form the final ester product.

Biosynthesis Pathway

L-Isoleucine alpha-Keto-beta-methylvalerate
Branched-Chain Aminotransferase (BCAT)

2-Methylbutanoyl-CoA
Branched-Chain alpha-Keto Acid Dehydrogenase (BCKDH)

2-Methylhexanoic Acid
Chain Elongation & Thioesterase

Methyl 2-methylhexanoate
Alcohol Acyltransferase (AAT) + Methanol

Click to download full resolution via product page

Biosynthesis of Methyl 2-methylhexanoate.

Experimental Protocols
Synthesis of Methyl 2-methylhexanoate via Fischer
Esterification
The most common method for synthesizing methyl 2-methylhexanoate is the Fischer

esterification of its corresponding carboxylic acid, 2-methylhexanoic acid, using methanol in the

presence of an acid catalyst.

Materials:

2-Methylhexanoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-methylhexanoic acid in an excess of

anhydrous methanol (e.g., 5-10 molar equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid

(e.g., 1-2% of the carboxylic acid mass).

Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Workup: After cooling to room temperature, remove the excess methanol under reduced

pressure.

Extraction: Dilute the residue with an organic solvent and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate, filter, and remove the solvent by rotary evaporation. The crude methyl 2-
methylhexanoate can be further purified by distillation under reduced pressure.
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Synthesis and Purification Workflow

Start

Fischer Esterification:
2-Methylhexanoic Acid + Methanol

(H₂SO₄ catalyst, reflux)

Quenching and Neutralization

Liquid-Liquid Extraction
(e.g., with Diethyl Ether)

Drying of Organic Phase
(e.g., with MgSO₄)

Purification by Distillation

Characterization (GC-MS, NMR)

Pure Methyl
2-methylhexanoate

Click to download full resolution via product page

Workflow for the synthesis of Methyl 2-methylhexanoate.
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Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the primary analytical technique for the identification and quantification of volatile

compounds like methyl 2-methylhexanoate.

Sample Preparation: For complex matrices such as biological tissues or food samples, a

solvent extraction or headspace solid-phase microextraction (HS-SPME) is typically employed

to isolate the volatile fraction. For direct analysis of the pure compound or a reaction mixture,

simple dilution in a suitable solvent (e.g., hexane or dichloromethane) is sufficient.

GC-MS Parameters (Typical):

Gas Chromatograph: Equipped with a capillary column suitable for fatty acid methyl ester

(FAME) analysis, such as a DB-5ms (5%-phenyl-methylpolysiloxane) or a more polar column

like a DB-WAX (polyethylene glycol).

Injector: Split/splitless injector, with an injection volume of 1 µL.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: An initial temperature of 40-60°C, held for a few minutes,

followed by a ramp of 5-10°C/min to a final temperature of 250-280°C.

Mass Spectrometer: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-300.

Data Interpretation:

Retention Time: The retention time of methyl 2-methylhexanoate will depend on the

specific column and temperature program used. On a standard non-polar column, it is

expected to elute after methyl hexanoate due to its slightly higher boiling point.

Mass Spectrum: The mass spectrum of methyl 2-methylhexanoate is expected to show

characteristic fragmentation patterns for a methyl ester. Key fragments would likely include

the molecular ion (M⁺) at m/z 144, a peak corresponding to the loss of a methoxy group (M-

31) at m/z 113, and a prominent peak from the McLafferty rearrangement at m/z 88. Other

fragments from the cleavage of the alkyl chain would also be present.
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GC-MS Analysis Workflow

Sample Preparation
(Extraction/Dilution)

Injection into GC

Separation on Capillary Column

Electron Ionization (70 eV)
& Fragmentation

Mass Analysis by Quadrupole

Detection of Ions

Data Analysis
(Retention Time & Mass Spectrum)

Click to download full resolution via product page

A typical workflow for GC-MS analysis.

Biological Activity and Potential Relevance to Drug
Development
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While direct studies on the biological activity of methyl 2-methylhexanoate are scarce, the

broader class of branched-chain fatty acids (BCFAs) and their esters have been shown to

possess various biological effects.

General Activities of Branched-Chain Fatty Acid Esters:

Anti-inflammatory Properties: Some BCFAs and their derivatives have demonstrated anti-

inflammatory effects, potentially through the modulation of inflammatory signaling pathways.

[7]

Antimicrobial Activity: BCFAs are known components of bacterial cell membranes and can

exhibit antimicrobial properties, likely by disrupting the cell membranes of other microbes.[7]

Metabolic Regulation: Certain branched fatty acid esters of hydroxy fatty acids (FAHFAs)

have been identified as endogenous lipids with anti-diabetic and anti-inflammatory effects.[8]

They can influence glucose and insulin homeostasis.[8]

Relevance to Drug Development: The biological activities of related branched-chain lipids

suggest that methyl 2-methylhexanoate could be a starting point for the design and synthesis

of novel therapeutic agents. Its structure could be modified to enhance specific biological

activities, such as antimicrobial or anti-inflammatory effects. However, extensive research is

required to elucidate any specific biological targets and mechanisms of action for methyl 2-
methylhexanoate.

Conclusion
Methyl 2-methylhexanoate is a volatile organic compound with interesting chemical and

organoleptic properties. While its primary current application lies in the flavor and fragrance

industry, the known biological activities of the broader class of branched-chain fatty acid esters

suggest potential for further investigation into its biological roles. This technical guide provides

a foundational understanding of its chemistry, synthesis, and analysis, which will be valuable

for researchers exploring its potential in various scientific disciplines, including drug discovery

and development. Further research is needed to fully characterize its physicochemical

properties and to uncover its specific biological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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